Pigment Yellow 127
Overview
Description
Pigment Yellow 127 is a high color strength and high transparency pigment . It has crystal resistance, easy dispersion, and better heat resistance during ball milling than CI Pigment Yellow 13 . It is mainly used in offset printing inks and gravure solvent packaging inks . In the solvent printing inks of nitrocellulose binder, it shows high gloss and color strength .
Molecular Structure Analysis
The molecular formula of Pigment Yellow 127 is C35H32Cl2N6O5 . It has a molar mass of 687.57178 and a density of 1.26g/cm3 at 20℃ .
Physical And Chemical Properties Analysis
Pigment Yellow 127 is a yellow powder with a relative density of 1.40-1.45 . It has a melting point of 300°C . It also has good light fastness, heat resistance, water resistance, oil resistance, acid resistance, alkali resistance, and alcohol resistance .
properties
CAS RN |
68610-86-6 |
|---|---|
Product Name |
Pigment Yellow 127 |
Molecular Formula |
C35H32Cl2N6O5 |
Molecular Weight |
687.578 |
IUPAC Name |
2-[[2-chloro-4-[3-chloro-4-[[1-(2-methoxyanilino)-1,3-dioxobutan-2-yl]diazenyl]phenyl]phenyl]diazenyl]-N-(2,4-dimethylphenyl)-3-oxobutanamide |
InChI |
InChI=1S/C35H32Cl2N6O5/c1-19-10-13-27(20(2)16-19)38-34(46)32(21(3)44)42-40-28-14-11-23(17-25(28)36)24-12-15-29(26(37)18-24)41-43-33(22(4)45)35(47)39-30-8-6-7-9-31(30)48-5/h6-18,32-33H,1-5H3,(H,38,46)(H,39,47) |
InChI Key |
HKBCNTJSSROSSO-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=O)C(C(=O)C)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=CC=C4OC)Cl)Cl)C |
synonyms |
pigment yellow 127; 2,2/'-[(3,3/'-dichloro[1,1/'-biphenyl]-4,4/'-diyl)bis(azo)]bis[3-oxo-butanamide n,n/'-bis(o-anisyl and 2,4-xylyl) derivs.; C.I. 21102; Butanamide, 2,2/'-[(3,3/'-dichloro[1,1/'-biphenyl]-4,4/'-diyl)bis(azo)]bis[3-oxo-, N,N/'-bis(o-ani |
Origin of Product |
United States |
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